Cas no 28988-21-8 (3-Bromothieno[2,3-b]pyridine)

• Product Name: 3-Bromothieno[2,3-b]pyridine
• CAS No: 28988-21-8
• MF: C₇H₄BrNS
• MW: 214.082359313965
• MDL: MFCD17014994
• CID: 265736
• PubChem ID: 289926
• Update Time: 2024-10-30

3-Bromothieno[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromothieno[2,3-b]pyridine
• Thieno[2,3-b]pyridine,3-bromo-
• 3-bromanylthieno[2,3-b]pyridine
• 3-bromo-thieno[2,3-b]pyridine
• 3-Bromthieno<2,3-b>pyridin
• NSC 152393
• Thieno[2,3-b]pyridine, 3-bromo-
• MLS000766169
• NSC152393
• Thieno[2, 3-bromo-
• KAIWLFPPQNJAHO-UHFFFAOYSA-N
• HMS2799G18
• OR30580
• FCH1328288
• SMR000448684
• AX8222597
• AB0068848
• Z4557
• ST24022809
• A81
• NSC-152393
• AKOS016000258
• 28988-21-8
• MFCD11869739
• A876565
• J-017343
• CHEMBL1578333
• CS-W006726
• DTXSID10302648
• DS-11419
• SCHEMBL2176528

• MDL： MFCD17014994
• Inchi： 1S/C7H4BrNS/c8-6-4-10-7-5(6)2-1-3-9-7/h1-4H
• InChI Key： KAIWLFPPQNJAHO-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C1=CC=CN=2

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.748±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 299.8°C at 760 mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.718
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 41.13000
• LogP: 3.05880

3-Bromothieno[2,3-b]pyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines